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Compound of Interest

Compound Name: 7-O-methylepimedonin G

Cat. No.: B12390357

In-Depth Spectroscopic Analysis of 7-O-
methylepimedonin G

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for the
novel prenylated 2-phenoxychromone, 7-O-methylepimedonin G. The data presented herein
is intended for researchers, scientists, and professionals in the field of drug development and
natural product chemistry.

Chemical Structure and Properties

7-O-methylepimedonin G is a natural product isolated from Epimedium brevicornum. Its
structure was elucidated through extensive spectroscopic analysis.

Molecular Formula: C21H200e CAS Number: 2220243-40-1

Spectroscopic Data

The following tables summarize the key spectroscopic data obtained for 7-O-
methylepimedonin G.

Mass Spectrometry (MS) Data
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High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS) was utilized to
determine the accurate mass and molecular formula of the compound.

lon Calculated m/z Found m/z

[M + H]* 381.1338 381.1333

Infrared (IR) Spectroscopy Data

The IR spectrum reveals the presence of key functional groups within the molecule.

Wavenumber (cm—2) Functional Group Assignment
3422 Hydroxyl (-OH)

1648 a,B-Unsaturated Ketone (C=0)
1608, 1572, 1515 Aromatic (C=C)

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

1H and 3C NMR data were acquired in CD3OD to elucidate the detailed chemical structure.

Table 1: *H NMR Data (500 MHz, CDsOD)
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Position OoH (ppm) Multiplicity J (Hz)
3 6.28 S

6 6.40 d 2.2

8 6.55 d 2.2

1" 3.32 d 7.0

2" 5.25 t 7.0

4" 1.76 S

5" 1.81 S

2' 7.11 d 2.1

5' 7.42 d 8.6

6' 6.99 dd 8.6,2.1
7-OCHs 3.90 S

Table 2: 13C NMR Data (125 MHz, CD30OD)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Position oC (ppm)
2 165.4
3 92.5
4 179.8
5 158.9
6 98.4
7 166.4
8 93.1
9 162.7
10 107.1
1" 22.8
2" 123.6
3" 133.2
4" 18.1
5" 25.9
1 152.0
2' 118.0
3 146.9
4 147.2
5' 116.7
6' 121.2
7-OCHs 56.7

Experimental Protocols
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The spectroscopic data presented above were obtained using the following methodologies as
described in the primary literature[1].

General Experimental Procedures: Optical rotations were measured on a digital polarimeter.
UV spectra were obtained on a UV-visible spectrophotometer. IR spectra were recorded on a
Fourier transform infrared spectrometer using KBr pellets. 1D and 2D NMR spectra were
recorded on a 500 MHz spectrometer with TMS as an internal standard. HRESIMS were
measured on a high-resolution mass spectrometer.

Isolation of 7-O-methylepimedonin G: The compound was isolated from an ethanol extract of
the aerial parts of Epimedium brevicornum. The isolation process involved multiple
chromatographic steps to purify the final compound[1].

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
natural product like 7-O-methylepimedonin G.
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Spectroscopic analysis workflow for 7-O-methylepimedonin G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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